molecular formula C15H19N5O2S B4753026 2-[4-(4-methoxyphenyl)-1-piperazinyl]-N-1,3,4-thiadiazol-2-ylacetamide

2-[4-(4-methoxyphenyl)-1-piperazinyl]-N-1,3,4-thiadiazol-2-ylacetamide

Cat. No. B4753026
M. Wt: 333.4 g/mol
InChI Key: LVYNNMPBMORBBX-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

2-[4-(4-methoxyphenyl)-1-piperazinyl]-N-1,3,4-thiadiazol-2-ylacetamide, also known as TAPI-1, is a small molecule inhibitor that has been widely used in scientific research. TAPI-1 is a potent inhibitor of tumor necrosis factor-α converting enzyme (TACE), which is a key enzyme involved in the processing of pro-inflammatory cytokines.

Mechanism of Action

2-[4-(4-methoxyphenyl)-1-piperazinyl]-N-1,3,4-thiadiazol-2-ylacetamide inhibits the activity of TACE by binding to its active site and blocking the processing of pro-inflammatory cytokines. TACE is a type I transmembrane metalloprotease that cleaves the membrane-bound precursor forms of various cytokines, releasing their soluble forms into the extracellular space. TACE is also involved in the shedding of various cell surface proteins, such as growth factors and adhesion molecules. Inhibition of TACE activity by 2-[4-(4-methoxyphenyl)-1-piperazinyl]-N-1,3,4-thiadiazol-2-ylacetamide has been shown to reduce the shedding of these proteins and affect various signaling pathways.
Biochemical and Physiological Effects:
Inhibition of TACE activity by 2-[4-(4-methoxyphenyl)-1-piperazinyl]-N-1,3,4-thiadiazol-2-ylacetamide has been shown to reduce the release of pro-inflammatory cytokines, such as TNF-α, IL-6, and IL-1β, and alleviate inflammation in various animal models of inflammatory diseases. 2-[4-(4-methoxyphenyl)-1-piperazinyl]-N-1,3,4-thiadiazol-2-ylacetamide has also been shown to reduce the shedding of various cell surface proteins, such as growth factors and adhesion molecules, and affect various signaling pathways. 2-[4-(4-methoxyphenyl)-1-piperazinyl]-N-1,3,4-thiadiazol-2-ylacetamide has been used to study the role of TACE in various physiological and pathological processes, such as wound healing, cancer, and cardiovascular diseases.

Advantages and Limitations for Lab Experiments

2-[4-(4-methoxyphenyl)-1-piperazinyl]-N-1,3,4-thiadiazol-2-ylacetamide is a potent inhibitor of TACE and has been widely used in scientific research to study the role of TACE in various physiological and pathological processes. 2-[4-(4-methoxyphenyl)-1-piperazinyl]-N-1,3,4-thiadiazol-2-ylacetamide is relatively easy to synthesize and has good solubility in aqueous solutions. However, 2-[4-(4-methoxyphenyl)-1-piperazinyl]-N-1,3,4-thiadiazol-2-ylacetamide has some limitations for lab experiments. 2-[4-(4-methoxyphenyl)-1-piperazinyl]-N-1,3,4-thiadiazol-2-ylacetamide may have off-target effects on other metalloproteases, such as ADAM10 and ADAM17, which may affect the interpretation of experimental results. 2-[4-(4-methoxyphenyl)-1-piperazinyl]-N-1,3,4-thiadiazol-2-ylacetamide may also have some cytotoxic effects on cells at high concentrations, which may limit its use in some experiments.

Future Directions

2-[4-(4-methoxyphenyl)-1-piperazinyl]-N-1,3,4-thiadiazol-2-ylacetamide has been widely used in scientific research to study the role of TACE in various physiological and pathological processes. However, there are still many unanswered questions about the mechanism of action and physiological effects of 2-[4-(4-methoxyphenyl)-1-piperazinyl]-N-1,3,4-thiadiazol-2-ylacetamide. Future research directions may include:
1. Elucidating the crystal structure of TACE in complex with 2-[4-(4-methoxyphenyl)-1-piperazinyl]-N-1,3,4-thiadiazol-2-ylacetamide to understand the molecular basis of TACE inhibition by 2-[4-(4-methoxyphenyl)-1-piperazinyl]-N-1,3,4-thiadiazol-2-ylacetamide.
2. Studying the off-target effects of 2-[4-(4-methoxyphenyl)-1-piperazinyl]-N-1,3,4-thiadiazol-2-ylacetamide on other metalloproteases, such as ADAM10 and ADAM17, to understand the specificity of 2-[4-(4-methoxyphenyl)-1-piperazinyl]-N-1,3,4-thiadiazol-2-ylacetamide for TACE.
3. Investigating the cytotoxic effects of 2-[4-(4-methoxyphenyl)-1-piperazinyl]-N-1,3,4-thiadiazol-2-ylacetamide on cells at high concentrations and exploring alternative inhibitors of TACE with better safety profiles.
4. Studying the role of TACE in various physiological and pathological processes, such as wound healing, cancer, and cardiovascular diseases, using 2-[4-(4-methoxyphenyl)-1-piperazinyl]-N-1,3,4-thiadiazol-2-ylacetamide as a tool.
In conclusion, 2-[4-(4-methoxyphenyl)-1-piperazinyl]-N-1,3,4-thiadiazol-2-ylacetamide is a potent inhibitor of TACE that has been widely used in scientific research to study the role of TACE in various physiological and pathological processes. 2-[4-(4-methoxyphenyl)-1-piperazinyl]-N-1,3,4-thiadiazol-2-ylacetamide has good solubility in aqueous solutions and is relatively easy to synthesize. However, 2-[4-(4-methoxyphenyl)-1-piperazinyl]-N-1,3,4-thiadiazol-2-ylacetamide has some limitations for lab experiments, such as off-target effects on other metalloproteases and cytotoxic effects on cells at high concentrations. Future research directions may include elucidating the crystal structure of TACE in complex with 2-[4-(4-methoxyphenyl)-1-piperazinyl]-N-1,3,4-thiadiazol-2-ylacetamide, studying the off-target effects of 2-[4-(4-methoxyphenyl)-1-piperazinyl]-N-1,3,4-thiadiazol-2-ylacetamide on other metalloproteases, investigating the cytotoxic effects of 2-[4-(4-methoxyphenyl)-1-piperazinyl]-N-1,3,4-thiadiazol-2-ylacetamide on cells, and studying the role of TACE in various physiological and pathological processes.

Scientific Research Applications

2-[4-(4-methoxyphenyl)-1-piperazinyl]-N-1,3,4-thiadiazol-2-ylacetamide has been widely used in scientific research to study the role of TACE in various physiological and pathological processes. TACE is a key enzyme involved in the processing of pro-inflammatory cytokines, such as TNF-α, IL-6, and IL-1β. Inhibition of TACE activity by 2-[4-(4-methoxyphenyl)-1-piperazinyl]-N-1,3,4-thiadiazol-2-ylacetamide has been shown to reduce the release of these cytokines and alleviate inflammation in various animal models of inflammatory diseases, such as rheumatoid arthritis, psoriasis, and colitis.

properties

IUPAC Name

2-[4-(4-methoxyphenyl)piperazin-1-yl]-N-(1,3,4-thiadiazol-2-yl)acetamide
Details Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C15H19N5O2S/c1-22-13-4-2-12(3-5-13)20-8-6-19(7-9-20)10-14(21)17-15-18-16-11-23-15/h2-5,11H,6-10H2,1H3,(H,17,18,21)
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

LVYNNMPBMORBBX-UHFFFAOYSA-N
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

COC1=CC=C(C=C1)N2CCN(CC2)CC(=O)NC3=NN=CS3
Details Computed by OEChem 2.3.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C15H19N5O2S
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Weight

333.4 g/mol
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Product Name

2-[4-(4-methoxyphenyl)piperazin-1-yl]-N-(1,3,4-thiadiazol-2-yl)acetamide

Retrosynthesis Analysis

AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.

One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.

Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.

Strategy Settings

Precursor scoring Relevance Heuristic
Min. plausibility 0.01
Model Template_relevance
Template Set Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis
Top-N result to add to graph 6

Feasible Synthetic Routes

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